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  4. Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 346727-51-3
VCID: VC0429866
InChI: InChI=1S/C25H30N2O4S2/c1-4-5-9-12-30-20(28)16-32-24-26-22-21(18-13-25(2,3)31-15-19(18)33-22)23(29)27(24)14-17-10-7-6-8-11-17/h6-8,10-11H,4-5,9,12-16H2,1-3H3
SMILES: CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
Molecular Formula: C25H30N2O4S2
Molecular Weight: 486.7g/mol

Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate

CAS No.: 346727-51-3

Main Products

VCID: VC0429866

Molecular Formula: C25H30N2O4S2

Molecular Weight: 486.7g/mol

Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate - 346727-51-3

CAS No. 346727-51-3
Product Name Pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Molecular Formula C25H30N2O4S2
Molecular Weight 486.7g/mol
IUPAC Name pentyl 2-[(4-benzyl-12,12-dimethyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Standard InChI InChI=1S/C25H30N2O4S2/c1-4-5-9-12-30-20(28)16-32-24-26-22-21(18-13-25(2,3)31-15-19(18)33-22)23(29)27(24)14-17-10-7-6-8-11-17/h6-8,10-11H,4-5,9,12-16H2,1-3H3
Standard InChIKey CCPHBVUKVNBOPU-UHFFFAOYSA-N
SMILES CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
Canonical SMILES CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1CC4=CC=CC=C4
PubChem Compound 1818890
Last Modified Nov 11 2021
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